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Executive Summary

3-Heptanol (CAS 589-82-2), also known as ethyl butyl carbinol, is a secondary aliphatic
alcohol characterized by a chiral center at the C-3 position.[1][2] While frequently encountered
as a racemic mixture in industrial applications—ranging from solvent systems to fragrance
formulations—its enantiopure forms, (R)-3-heptanol and (S)-3-heptanol, are critical synthons
in the development of chiral pharmaceuticals and bioactive pheromones.

This guide provides a rigorous analysis of the physicochemical properties of 3-heptanol,
delineates the stereochemical architecture, and establishes a self-validating protocol for the
enzymatic kinetic resolution of its isomers.

Section 1: Thermodynamic & Physical Constants

The following data represents the baseline physicochemical profile for racemic 3-heptanol.
Researchers must note that while boiling point and density remain constant across
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enantiomers in an achiral environment, properties such as optical rotation and biological
interaction differ significantly.

Property Value Unit Condition
Molecular Formula C7H160

Molecular Weight 116.20 g/mol

Boiling Point 156.0 - 157.0 °C 760 mmHg
Boiling Point

(Reduced) 66.0 °C 20 mmHg
Melting Point -70.0 °C

Density 0.821 g/mL 20°C

Refractive Index (
1.421 - 20°C

)

Flash Point 54 (130) °C (°F) Closed Cup

25°C (Sparingl
Water Solubility ~4.0 gL (Sparingly

Soluble)
LogP (Octanol/Water) 2.29 - Experimental
Vapor Pressure ~0.74 mmHg 25°C

Section 2: Stereochemical Architecture

3-Heptanol possesses a single stereogenic center at Carbon-3, bonded to a hydrogen atom, a
hydroxyl group, an ethyl group, and an n-butyl group.

Isomer Classification

e (R)-(-)-3-Heptanol: The hydroxyl group is oriented such that the priority sequence (OH >
Butyl > Ethyl > H) follows a clockwise path, but the lowest priority group is often in a position
requiring inversion for standard nomenclature, or specific rotation is negative (depending on
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solvent/temp). Note: For secondary alcohols, the relationship between configuration (R/S)
and optical rotation (+/-) is not always intuitive and must be determined experimentally.

e (S)-(+)-3-Heptanol: The enantiomer of the (R)-form.

Critical Insight: Secondary alcohols with similar alkyl chains (ethyl vs. butyl) often exhibit low
specific rotation values (

), making polarimetry a less robust method for determining enantiomeric excess (ee) compared
to Chiral GC.

Racemic 3-Heptanol
(CAS 589-82-2)

Chiral Resolution\ Chiral Resolution

(R)-3-Heptanol (S)-3-Heptanol
Target for Bioactivity Target for Pheromones

Click to download full resolution via product page
Figure 1: Stereochemical divergence of 3-Heptanol isomers.

Section 3: Analytical Characterization

To validate the purity of isolated isomers, reliance on boiling point is insufficient. The following
analytical methods are required.

Chiral Gas Chromatography (GC)

This is the gold standard for determining enantiomeric excess (ee%).
e Column:

-Cyclodextrin derivative (e.g., Chirasil-Dex CB, Cyclosil-B).

e Mechanism: The cyclodextrin cavity forms inclusion complexes with the isomers. The
differential stability of these complexes causes the enantiomers to elute at different retention
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times.
e Typical Conditions:
o Carrier Gas: Helium (1.0 mL/min).
o Oven Program: 40°C (hold 2 min)
5°C/min
180°C.

o Detector: FID (250°C).

Polarimetry

While less sensitive, specific rotation provides a quick check of bulk optical purity.
e Standard:

(c=1, Ethanol or Hexane).
o Observation: Pure enantiomers typically show rotations in the range of

to

. Precise values should be calibrated against a certified standard due to solvent effects.

Section 4: Experimental Protocol - Enzymatic
Kinetic Resolution

Objective: Isolate high-purity (R)-3-heptyl acetate and (S)-3-heptanol from a racemic mixture
using Candida antarctica Lipase B (CALB).

Principle: Lipases typically follow the Kazlauskas Rule for secondary alcohols, favoring the
acylation of the (R)-enantiomer (where the large group is in the large binding pocket).

Reagents

e Racemic 3-Heptanol (10 mmol).
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» Vinyl Acetate (Acyl donor, 30 mmol, 3 eq).
e Immobilized Lipase B from Candida antarctica (e.g., Novozym 435, 20 mg/mmol).

e Solvent: n-Hexane (Dry).

Workflow

e Setup: In a round-bottom flask, dissolve racemic 3-heptanol in n-hexane.
e Initiation: Add Vinyl Acetate and the immobilized lipase.

e Incubation: Stir at 30°C - 40°C. Monitor reaction progress via GC (achiral column to check
conversion, chiral column to check ee).

» Termination: Stop the reaction at ~50% conversion (theoretical maximum yield for
resolution). Filter off the enzyme.

e Separation:
o The mixture now contains (R)-3-Heptyl Acetate and (S)-3-Heptanol.

o Separate via Flash Column Chromatography (Silica Gel; Hexane/Ethyl Acetate gradient).
The ester (less polar) elutes first; the alcohol (more polar) elutes second.

e Hydrolysis (Optional): The (R)-acetate can be hydrolyzed (NaOH/MeOH) to yield (R)-3-
heptanol.

Racemic 3-Heptanol .
+ Vinyl Acetate Mix Elutes 1st_o | (R)-3-Heptyl Acetate

Selective Acylation 50% Conv. Mixture: e —
CatalyzeS,, (Kinetic Resolution) (R)-Acetate + (S)-Alcohol graphy Elutes 2nd

CALB Lipase
(Catalyst)

(S)-3-Heptanol

Click to download full resolution via product page

Figure 2: Enzymatic Kinetic Resolution workflow for 3-Heptanol.
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Section 5: Biological & Safety Profile

» Odor: Powerful, herbaceous, slightly bitter.
o Toxicity:

o LD50 (Oral, Rat): ~3.25 g/kg.

o LD50 (Dermal, Rabbit): > 5 g/kg.

o GHS Classification: Flammable Liquid (Category 3), Acute Toxicity (Oral, Category 4), Skin
Irritation.

» Handling: Use in a fume hood. Avoid contact with strong oxidizing agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. 3-Heptanol | C7H160 | CID 11520 - PubChem [pubchem.ncbi.nlm.nih.gov]
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e To cite this document: BenchChem. [Technical Monograph: Physicochemical Profiling &
Chiral Resolution of 3-Heptanol Isomers]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7771161/docs#technical-monograph-
physicochemical-profiling-chiral-resolution-of-3-heptanol-isomers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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